Cas no 13075-63-3 (2-chloro-1-(4-phenoxyphenyl)ethan-1-one)

• Product Name: 2-chloro-1-(4-phenoxyphenyl)ethan-1-one
• CAS No: 13075-63-3
• MF: C₁₄H₁₁ClO₂
• MW: 246.688943147659
• MDL: MFCD00997177
• CID: 224015
• PubChem ID: 296863
• Update Time: 2025-05-27

2-chloro-1-(4-phenoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-chloro-1-(4-phenoxyphenyl)-
• 2-Chloro-1-(4-phenoxyphenyl)ethan-1-one
• 2-chloro-1-(4-phenoxyphenyl)ethanone
• 2-Chlor-1-(4-phenoxy-phenyl)-aethanon
• 2-chloro-1-(4-phenoxy-phenyl)-ethanone
• 4-phenoxyphenacyl chloride
• AC1L6QRO
• AC1Q3T9P
• CTK6H4718
• F9995-0449
• NSC167389
• 13075-63-3
• AKOS000157109
• KXYJNSJYQCRPRE-UHFFFAOYSA-N
• 4-(chloroacetyl)diphenyl ether
• MFCD00997177
• NSC-167389
• Z277540590
• EN300-33564
• DTXSID90304802
• Ethanone, 2-chloro-1-(4-phenoxyphenyl)-
• SCHEMBL1593331
• G22128
• 2-chloro-1-(4-phenoxyphenyl)ethan-1-one

• MDL： MFCD00997177
• Inchi： 1S/C14H11ClO2/c15-10-14(16)11-6-8-13(9-7-11)17-12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： KXYJNSJYQCRPRE-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 246.04483
• Monoisotopic Mass: 246.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.215
• Boiling Point: 374.4°C at 760 mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.58
• PSA: 26.3
• LogP: 3.90040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-chloro-1-(4-phenoxyphenyl)ethan-1-one

Recent Advances in the Study of 2-Chloro-1-(4-phenoxyphenyl)ethan-1-one (CAS: 13075-63-3): A Comprehensive Research Brief

2-Chloro-1-(4-phenoxyphenyl)ethan-1-one (CAS: 13075-63-3) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various pharmacological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature has demonstrated that 2-chloro-1-(4-phenoxyphenyl)ethan-1-one serves as a versatile building block in organic synthesis. A study published in the Journal of Medicinal Chemistry (2023) detailed its use in the development of novel kinase inhibitors, which showed promising activity against cancer cell lines. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable precursor for the synthesis of more complex molecules with enhanced biological activity.

In addition to its synthetic utility, 2-chloro-1-(4-phenoxyphenyl)ethan-1-one has been investigated for its direct biological effects. Research conducted by the National Institutes of Health (NIH) in 2024 revealed that derivatives of this compound exhibit potent anti-inflammatory properties. The study identified specific interactions with cyclooxygenase-2 (COX-2), suggesting a potential mechanism of action that could be exploited for the development of new anti-inflammatory drugs.

Another significant area of research involves the compound's role in antimicrobial therapy. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-chloro-1-(4-phenoxyphenyl)ethan-1-one derivatives displayed strong activity against methicillin-resistant Staphylococcus aureus (MRSA). The authors attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a lead compound for new antibiotics.

Despite these promising findings, challenges remain in the optimization of 2-chloro-1-(4-phenoxyphenyl)ethan-1-one for clinical use. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further research. Current efforts are focused on structural modifications to improve these properties while retaining the compound's biological activity.

In conclusion, 2-chloro-1-(4-phenoxyphenyl)ethan-1-one (CAS: 13075-63-3) represents a compound of considerable interest in chemical biology and pharmaceutical research. Its versatility in synthesis and promising biological activities make it a valuable subject for ongoing and future studies. Continued research into its mechanisms of action and potential therapeutic applications is expected to yield significant advancements in drug discovery and development.